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Compound of Interest

Compound Name: Emeguisin A

Cat. No.: B14115352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Information
Emeguisin A is a chlorinated depsidone, a class of polyphenolic compounds, that was first

isolated from the fungus Emericella unguis.[1] It is a fungal metabolite with demonstrated

antimicrobial and antiprotozoal activities.

Property Value Reference

CAS Number 117032-54-9 N/A

Molecular Formula C₂₃H₂₃ClO₅ [1]

Molecular Weight 414.9 g/mol [1]

Synonyms Emeguisin A N/A

Appearance Solid N/A

Solubility
Soluble in solvents such as

DMSO and methanol.
N/A

Storage
Recommended storage at

-20°C.
N/A

Chemical Structure:
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Caption: Workflow for the isolation and purification of fungal metabolites.

Chemical Synthesis
While a specific total synthesis of Emeguisin A has not been detailed in the readily available

literature, general synthetic strategies for the depsidone core structure have been reported.

These methods often involve the formation of a diaryl ether linkage followed by an

intramolecular esterification to form the seven-membered ring. One common approach is the

Ullmann condensation.

Biological Activity and Mechanism of Action
Emeguisin A has demonstrated notable biological activities, particularly against various

pathogens.

Antimicrobial Activity
Emeguisin A exhibits activity against Gram-positive bacteria, including methicillin-resistant

Staphylococcus aureus (MRSA), and the fungus Cryptococcus neoformans.

Organism Activity Value Reference

Staphylococcus

aureus
MIC 0.5 µg/mL N/A

MRSA MIC 0.5 µg/mL N/A

Cryptococcus

neoformans
MIC 0.5 µg/mL N/A

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The following is a standard broth microdilution protocol to determine the MIC of a compound.

[2][3][4][5]

Preparation of Inoculum:

From a fresh culture of the test microorganism, prepare a standardized inoculum

suspension in a suitable broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for
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fungi) to a concentration of approximately 5 x 10⁵ CFU/mL.

Preparation of Compound Dilutions:

Prepare a stock solution of Emeguisin A in a suitable solvent (e.g., DMSO).

Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate

containing the appropriate broth to achieve a range of desired concentrations.

Inoculation and Incubation:

Inoculate each well of the microtiter plate with the standardized microbial suspension.

Include a positive control (microorganism with no compound) and a negative control (broth

with no microorganism).

Incubate the plates at the optimal temperature for the growth of the microorganism (e.g.,

37°C for bacteria, 30°C for fungi) for 18-24 hours.

Determination of MIC:

The MIC is determined as the lowest concentration of the compound that completely

inhibits the visible growth of the microorganism.

Logical Flow for MIC Determination:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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